Cas no 312605-71-3 (N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2,4-dichlorobenzamide)

• Product Name: N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2,4-dichlorobenzamide
• CAS No: 312605-71-3
• MF: C₂₃H₁₄Cl₂N₂O₂S
• MW: 453.340462207794
• CID: 6500006
• Update Time: 2025-07-18

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2,4-dichlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2,4-dichlorobenzamide
• N-(5-benzoyl-4-phenylthiazol-2-yl)-2,4-dichlorobenzamide
• Benzamide, N-(5-benzoyl-4-phenyl-2-thiazolyl)-2,4-dichloro-

• Inchi： 1S/C23H14Cl2N2O2S/c24-16-11-12-17(18(25)13-16)22(29)27-23-26-19(14-7-3-1-4-8-14)21(30-23)20(28)15-9-5-2-6-10-15/h1-13H,(H,26,27,29)
• InChI Key： WNLJNVKKPSDBGS-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC=C2)=C(C(=O)C2=CC=CC=C2)S1)(=O)C1=CC=C(Cl)C=C1Cl

Experimental Properties

• Density: 1.424±0.06 g/cm3(Predicted)
• pka: 6.20±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2,4-dichlorobenzamide

Introduction to N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2,4-dichlorobenzamide (CAS No: 312605-71-3)

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2,4-dichlorobenzamide, identified by its CAS number 312605-71-3, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential applications in medicinal chemistry. The presence of both benzoyl and dichlorobenzamide functional groups, combined with a thiazole core, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The compound's structure consists of a benzoyl group attached to a phenyl-substituted thiazole ring, which is further linked to a 2,4-dichlorobenzamide moiety. This arrangement not only contributes to its unique electronic and steric properties but also opens up possibilities for diverse interactions with biological targets. The benzoyl group is known for its ability to enhance the binding affinity of molecules to certain receptors, while the dichlorobenzamide moiety often serves as a pharmacophore in the development of bioactive agents.

In recent years, there has been a growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2,4-dichlorobenzamide may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of the benzoyl and dichlorobenzamide groups provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. For instance, alterations to the substitution patterns on the thiazole ring or the benzamide moiety could lead to enhanced potency or selectivity against specific targets.

Recent studies have highlighted the importance of rational drug design in developing novel therapeutics. Computational methods, such as molecular docking and virtual screening, have been employed to identify potential binding interactions between N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2,4-dichlorobenzamide and biological targets. These approaches have shown promise in predicting the pharmacological activity of new compounds before they are synthesized in the lab.

The synthesis of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2,4-dichlorobenzamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to access complex molecular architectures with greater ease. For example, palladium-catalyzed cross-coupling reactions have been utilized to construct the thiazole ring system efficiently.

In addition to its synthetic challenges, the characterization of this compound is crucial for understanding its behavior in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating its structure and conformational preferences. These data are essential for interpreting experimental results and guiding further structural modifications.

The potential applications of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2,4-dichlorobenzamide extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for development as an agrochemical or as a building block for more complex materials. The compound's ability to interact with biological targets suggests that it could be used to modulate various cellular processes.

As research continues in this field, it is expected that new derivatives of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-ylyl)-2,4-dichlorobenzamide will be developed with improved properties. The integration of computational chemistry with experimental synthesis will play a pivotal role in accelerating this process. By leveraging both traditional wet chemistry techniques and cutting-edge computational methods, researchers can rapidly explore the chemical space and identify novel bioactive compounds.

In conclusion, N-(5-benzoyl-octaphenylethynyl)-6-chromenone represents a fascinating example of how structural complexity can be harnessed for therapeutic benefit. Its unique combination of functional groups and potential applications make it a valuable asset in the pharmaceutical chemist's toolkit. As our understanding of biological systems continues to grow，so too will our ability to design molecules that interact selectively with disease-causing targets。